Cas no 2169117-41-1 (2-methyl-2-(2,2,2-trifluoroethoxy)propane-1-sulfonyl chloride)

• Product Name: 2-methyl-2-(2,2,2-trifluoroethoxy)propane-1-sulfonyl chloride
• CAS No: 2169117-41-1
• MF: C₆H₁₀ClF₃O₃S
• MW: 254.655010700226
• CID: 6029124
• PubChem ID: 137949447
• Update Time: 2025-10-29

2-methyl-2-(2,2,2-trifluoroethoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2,2,2-trifluoroethoxy)propane-1-sulfonyl chloride
• 1-Propanesulfonyl chloride, 2-methyl-2-(2,2,2-trifluoroethoxy)-
• EN300-1431241
• starbld0020370
• 2169117-41-1

• Inchi： 1S/C6H10ClF3O3S/c1-5(2,4-14(7,11)12)13-3-6(8,9)10/h3-4H2,1-2H3
• InChI Key： YQFRRMXZEAPHBZ-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(C)(OCC(F)(F)F)C

Computed Properties

• Exact Mass: 253.9991275g/mol
• Monoisotopic Mass: 253.9991275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• Boiling Point: 239.2±40.0 °C(Predicted)

Additional information on 2-methyl-2-(2,2,2-trifluoroethoxy)propane-1-sulfonyl chloride

Comprehensive Overview of 2-methyl-2-(2,2,2-trifluoroethoxy)propane-1-sulfonyl chloride (CAS No. 2169117-41-1)

The chemical compound 2-methyl-2-(2,2,2-trifluoroethoxy)propane-1-sulfonyl chloride (CAS No. 2169117-41-1) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. Its unique molecular structure, featuring a trifluoroethoxy group and a sulfonyl chloride moiety, makes it a valuable building block for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its reactivity and potential in designing novel bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-methyl-2-(2,2,2-trifluoroethoxy)propane-1-sulfonyl chloride has surged, driven by their enhanced stability and bioavailability in drug development. The trifluoroethoxy group, in particular, is known for its electron-withdrawing properties, which can improve metabolic resistance in pharmaceuticals. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, a topic frequently searched in academic and industrial circles.

The compound’s sulfonyl chloride functionality is another critical feature, enabling it to act as a versatile electrophile in nucleophilic substitution reactions. This property is highly sought after in the synthesis of sulfonamides, sulfonate esters, and other sulfur-containing derivatives. Such reactions are pivotal in creating API intermediates (Active Pharmaceutical Ingredients), a hot topic in pharmaceutical research. Users often search for "sulfonyl chloride applications" or "fluorinated sulfonyl chlorides," reflecting the compound’s relevance in modern chemistry.

From a synthetic perspective, 2-methyl-2-(2,2,2-trifluoroethoxy)propane-1-sulfonyl chloride offers advantages in regioselective reactions due to its sterically hindered structure. This makes it a preferred choice for constructing quaternary carbon centers, a challenging yet rewarding task in organic synthesis. The compound’s role in asymmetric synthesis is also noteworthy, as researchers explore its potential in enantioselective transformations—a trending topic in green chemistry and sustainable methodologies.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in the development of high-performance polymers and surface modifiers. The incorporation of fluorinated groups enhances thermal stability and chemical resistance, properties highly valued in advanced materials. Searches for "fluorinated polymers" or "sulfonyl chloride in materials" highlight the intersection of this compound with cutting-edge industrial applications.

Quality and purity are paramount when working with 2-methyl-2-(2,2,2-trifluoroethoxy)propane-1-sulfonyl chloride, as impurities can significantly impact reaction outcomes. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure its integrity. These methods are frequently searched by chemists seeking reliable quality control protocols for sensitive reagents.

In conclusion, 2-methyl-2-(2,2,2-trifluoroethoxy)propane-1-sulfonyl chloride (CAS No. 2169117-41-1) stands out as a multifaceted compound with broad applications in pharmaceuticals, material science, and organic synthesis. Its unique structural features and reactivity profile make it a subject of ongoing research and industrial interest. As the scientific community continues to explore fluorine chemistry and sustainable synthesis, this compound is poised to play a pivotal role in future innovations.